Cas no 51719-45-0 (3,4-Dichloro-5-methylaniline)

3,4-Dichloro-5-methylaniline is an aromatic amine derivative characterized by the presence of two chlorine substituents and a methyl group on the aniline ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the production of agrochemicals, pharmaceuticals, and specialty chemicals. Its structural features enhance reactivity in electrophilic substitution and coupling reactions, making it valuable for constructing complex molecular frameworks. The dichloro and methyl substitutions contribute to its stability and selective reactivity, facilitating controlled modifications. With high purity and consistent quality, it is suitable for research and industrial applications requiring precise chemical transformations. Proper handling is advised due to potential toxicity and sensitivity to light or moisture.
3,4-Dichloro-5-methylaniline structure
3,4-Dichloro-5-methylaniline structure
Product Name:3,4-Dichloro-5-methylaniline
CAS No:51719-45-0
MF:C7H7Cl2N
MW:176.043179750443
MDL:MFCD18969823
CID:2186421
PubChem ID:641157
Update Time:2025-10-21

3,4-Dichloro-5-methylaniline Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dichloro-5-methylaniline
    • BCA71945
    • (3,4-dichloro-5-methylphenyl)amine
    • DB-304081
    • MFCD18969823
    • AKOS024259807
    • 51719-45-0
    • DS-7234
    • InChI=1/C7H7Cl2N/c1-4-2-5(10)3-6(8)7(4)9/h2-3H,10H2,1H
    • SCHEMBL24622828
    • CS-0153242
    • benzenamine, 3,4-dichloro-5-methyl-
    • MDL: MFCD18969823
    • Inchi: 1S/C7H7Cl2N/c1-4-2-5(10)3-6(8)7(4)9/h2-3H,10H2,1H3
    • InChI Key: UUESUHLHUXTGLA-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C=C1C)N)Cl

Computed Properties

  • Exact Mass: 174.9955546g/mol
  • Monoisotopic Mass: 174.9955546g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26Ų

3,4-Dichloro-5-methylaniline Pricemore >>

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3,4-Dichloro-5-methylaniline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:51719-45-0)3,4-Dichloro-5-methylaniline
Order Number:A940048
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:32
Price ($):791.0/158.0
Email:sales@amadischem.com

Additional information on 3,4-Dichloro-5-methylaniline

Recent Advances in the Study of 3,4-Dichloro-5-methylaniline (CAS: 51719-45-0) and Its Applications in Chemical Biology and Pharmaceutical Research

3,4-Dichloro-5-methylaniline (CAS: 51719-45-0) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel herbicides, fungicides, and potential therapeutic agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 3,4-Dichloro-5-methylaniline as a building block for the synthesis of new antifungal agents. The study demonstrated that derivatives of this compound exhibited potent activity against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to human cells. The findings suggest its potential as a lead compound for developing next-generation antifungals, addressing the growing issue of drug-resistant fungal infections.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where 3,4-Dichloro-5-methylaniline was utilized to create a series of novel kinase inhibitors. The study revealed that certain derivatives showed selective inhibition of tyrosine kinases involved in cancer progression, offering a promising avenue for targeted cancer therapies. Molecular docking studies further supported the compound's ability to bind effectively to kinase active sites, providing insights for future drug design.

From an agrochemical perspective, recent patents have highlighted the use of 3,4-Dichloro-5-methylaniline in the synthesis of herbicides with improved environmental profiles. A 2022 patent by a leading agrochemical company described a new class of herbicides derived from this compound, which demonstrated enhanced selectivity and reduced soil persistence compared to traditional options. These advancements align with the industry's shift toward sustainable agricultural practices.

Ongoing research is also investigating the compound's potential in material science, particularly in the development of organic semiconductors. Preliminary studies suggest that its aromatic structure and electron-withdrawing chlorine substituents make it a candidate for use in organic electronic devices, though this application remains in early stages of exploration.

In conclusion, 3,4-Dichloro-5-methylaniline continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from medicinal chemistry to agrochemical development, with recent studies uncovering new therapeutic potentials and synthetic utilities. Future research directions may focus on expanding its use in drug discovery programs and exploring its physicochemical properties for novel applications in materials science.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:51719-45-0)3,4-Dichloro-5-methylaniline
A940048
Purity:99%/99%
Quantity:5g/1g
Price ($):791.0/158.0
Email